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Compound of Interest

Compound Name: Cetyl Laurate

Cat. No.: B1214433 Get Quote

Cetyl laurate, an ester of cetyl alcohol and lauric acid, is a common ingredient in cosmetics

and personal care products, valued for its emollient and skin-conditioning properties. For

researchers, scientists, and drug development professionals, understanding the proper

disposal procedures for this compound is essential for maintaining a safe and compliant

laboratory environment. This guide provides detailed information on the safe handling and

disposal of cetyl laurate.

Physical and Chemical Properties
A summary of the key quantitative data for cetyl laurate is presented in the table below for

easy reference.

Property Value

Chemical Formula C28H56O2

Molecular Weight 424.74 g/mol [1]

GHS Classification Not classified as a dangerous substance[2]

Occupational Exposure Limits Not established[3][4]

Personal Protective Equipment (PPE)
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While cetyl laurate is not considered hazardous, proper personal protective equipment should

be worn to minimize exposure and ensure safety during handling and disposal.

Eye and Face Protection: Use safety glasses or goggles.

Hand Protection: Wear appropriate chemical-resistant gloves. Gloves should be inspected

before use and disposed of properly after handling the material.[5]

Skin and Body Protection: For prolonged exposure or in the case of a large spill, wear

appropriate protective clothing to prevent skin contact.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3][6]

Disposal Protocol
Follow these step-by-step procedures for the proper disposal of cetyl laurate.

Uncontaminated Cetyl Laurate:

If the cetyl laurate is pure, unused, and uncontaminated, it can typically be disposed of as

non-hazardous waste.

Always consult and adhere to local, state, and federal regulations regarding chemical

waste disposal.

Keep the material in a suitable, closed container that is clearly labeled.[5]

Contaminated Cetyl Laurate:

If cetyl laurate is mixed with hazardous materials, it must be treated as hazardous waste.

The disposal method will be dictated by the nature of the contaminants.

Follow your institution's hazardous waste disposal guidelines.

Spill Cleanup and Disposal:
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Small Spills:

1. Ensure the area is well-ventilated.

2. Contain the spill to prevent it from entering drains or waterways.[5][6]

3. Absorb the spilled material using an inert absorbent material such as sand, silica gel, or

universal binder.[2][7]

4. Carefully sweep or shovel the absorbed material into a suitable, closed container for

disposal.[5]

5. Clean the spill area with warm water.[2]

Large Spills:

1. Evacuate all non-essential personnel from the area.[6]

2. Ventilate the area.[6]

3. Follow the same containment and absorption procedures as for small spills.

4. Recover the material for proper disposal in accordance with applicable regulations.[6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of cetyl
laurate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.atamanchemicals.com/cetyl-laurate_u31674/
https://smith-nephew.stylelabs.cloud/api/public/content/5a703d19420340968d1af5205293f1d3?v=43cf96b4&download=true
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw41e9ac68/msds/sds-ICE-conditioner.pdf
https://www.maritimebeautyshop.com/images/msds/ALTE_MOISTMASQ.PDF
https://www.atamanchemicals.com/cetyl-laurate_u31674/
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw41e9ac68/msds/sds-ICE-conditioner.pdf
https://smith-nephew.stylelabs.cloud/api/public/content/5a703d19420340968d1af5205293f1d3?v=43cf96b4&download=true
https://smith-nephew.stylelabs.cloud/api/public/content/5a703d19420340968d1af5205293f1d3?v=43cf96b4&download=true
https://smith-nephew.stylelabs.cloud/api/public/content/5a703d19420340968d1af5205293f1d3?v=43cf96b4&download=true
https://www.benchchem.com/product/b1214433?utm_src=pdf-body
https://www.benchchem.com/product/b1214433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cetyl Laurate for Disposal

Is it a spill?

Is the Cetyl Laurate contaminated?

Dispose as non-hazardous waste per local regulations

No

Dispose as hazardous waste following institutional protocols

Yes

No

Contain spill and absorb with inert material

Yes

Collect into a suitable, closed container

Dispose of absorbed material per regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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